Cas no 2171752-19-3 (1,1-dimethyl-10-(propan-2-yl)-2,6-dioxa-9-azaspiro4.5decane)

• Product Name: 1,1-dimethyl-10-(propan-2-yl)-2,6-dioxa-9-azaspiro4.5decane
• CAS No: 2171752-19-3
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5945772
• PubChem ID: 165723481
• Update Time: 2025-07-09

1,1-dimethyl-10-(propan-2-yl)-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1,1-dimethyl-10-(propan-2-yl)-2,6-dioxa-9-azaspiro4.5decane
• 1,1-dimethyl-10-(propan-2-yl)-2,6-dioxa-9-azaspiro[4.5]decane
• EN300-1639694
• 2171752-19-3

• Inchi： 1S/C12H23NO2/c1-9(2)10-12(15-8-6-13-10)5-7-14-11(12,3)4/h9-10,13H,5-8H2,1-4H3
• InChI Key： TURVRZLGKHJUFO-UHFFFAOYSA-N
• SMILES： O1CCNC(C(C)C)C21CCOC2(C)C

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 1,1-dimethyl-10-(propan-2-yl)-2,6-dioxa-9-azaspiro4.5decane

Compound CAS No. 2171752-19-3: 1,1-Dimethyl-10-(propan-2-yl)-2,6-dioxa-9-azaspiro[4.5]decane

The compound with CAS number 2171752-19-3, known as 1,1-dimethyl-10-(propan-2-yl)-2,6-dioxa-9-azaspiro[4.5]decane, is a complex organic molecule with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. In this case, the spiro atom is a nitrogen atom, making it a spiroamine. The molecule also features two oxygen atoms in the form of ether linkages, contributing to its dioxa designation.

The structure of 1,1-dimethyl-10-(propan-2-yl)-2,6-dioxa-9-azaspiro[4.5]decane consists of a ten-membered ring system. The spiro ring system is composed of two fused rings: a four-membered ring and a five-membered ring. The four-membered ring contains one nitrogen atom and two oxygen atoms as ether linkages, while the five-membered ring contains one nitrogen atom and one oxygen atom. The substituents on the molecule include two methyl groups attached to the nitrogen atom in the four-membered ring and an isopropyl group attached to the carbon at position 10 of the five-membered ring.

Recent studies have shown that spirocyclic compounds like CAS No. 2171752-19-3 exhibit interesting pharmacological properties. For instance, research has focused on their potential as modulators of ion channels or as building blocks for drug delivery systems. The unique topology of spiro compounds allows for diverse interactions with biological targets, making them valuable in drug discovery efforts.

The synthesis of 1,1-dimethyl-10-(propan-2-yl)-2,6-dioxa-9 azaspiro[4.5]decane typically involves multi-step organic reactions. One common approach is the use of nucleophilic substitution or cycloaddition reactions to form the spirocyclic core. Subsequent functionalization steps are employed to introduce the methyl and isopropyl substituents. The synthesis of such complex molecules requires precise control over reaction conditions to ensure high yields and purity.

In terms of applications, this compound has been explored in various fields, including materials science and medicinal chemistry. Its rigid spirocyclic structure makes it suitable for use as a template in crystal engineering or as a component in self-assembling materials. Additionally, its potential as a bioactive molecule has been investigated in preclinical studies.

Recent advancements in computational chemistry have enabled researchers to better understand the electronic properties and conformational flexibility of CAS No. 2171752 3. Molecular modeling studies have provided insights into its interactions with biomolecules, such as proteins or nucleic acids, which are critical for its potential therapeutic applications.

In conclusion, CAS No. 217 3, or 1, dimethyl propan yl dioxa azaspiro decane, is a fascinating compound with a complex structure and diverse potential applications. Its unique properties continue to attract attention from researchers across various disciplines, driving further exploration into its chemical and biological behavior.